Cas no 2411257-16-2 (N-{cyclopropyl5-(propan-2-yl)-1H-imidazol-2-ylmethyl}prop-2-enamide)

• Product Name: N-{cyclopropyl5-(propan-2-yl)-1H-imidazol-2-ylmethyl}prop-2-enamide
• CAS No: 2411257-16-2
• MF: C₁₃H₁₉N₃O
• MW: 233.309462785721
• CID: 5681972
• PubChem ID: 146095221
• Update Time: 2025-07-16

N-{cyclopropyl5-(propan-2-yl)-1H-imidazol-2-ylmethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2411257-16-2
• N-[Cyclopropyl-(5-propan-2-yl-1H-imidazol-2-yl)methyl]prop-2-enamide
• N-{cyclopropyl[5-(propan-2-yl)-1H-imidazol-2-yl]methyl}prop-2-enamide
• EN300-26580711
• N-{cyclopropyl5-(propan-2-yl)-1H-imidazol-2-ylmethyl}prop-2-enamide

• Inchi： 1S/C13H19N3O/c1-4-11(17)16-12(9-5-6-9)13-14-7-10(15-13)8(2)3/h4,7-9,12H,1,5-6H2,2-3H3,(H,14,15)(H,16,17)
• InChI Key： CODNHWOEEOPFRQ-UHFFFAOYSA-N
• SMILES： O=C(C=C)NC(C1=NC=C(C(C)C)N1)C1CC1

Computed Properties

• Exact Mass: 233.152812238g/mol
• Monoisotopic Mass: 233.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.8Ų

Additional information on N-{cyclopropyl5-(propan-2-yl)-1H-imidazol-2-ylmethyl}prop-2-enamide

Introduction to N-{cyclopropyl5-(propan-2-yl)-1H-imidazol-2-ylmethyl}prop-2-enamide (CAS No. 2411257-16-2)

N-{cyclopropyl5-(propan-2-yl)-1H-imidazol-2-ylmethyl}prop-2-enamide, identified by its CAS number 2411257-16-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclopropyl substituent and an imidazole core, has garnered attention due to its structural complexity and potential biological activity. The presence of a propan-2-yl group further enhances its molecular diversity, making it a promising candidate for further investigation in drug discovery and development.

The structural framework of N-{cyclopropyl5-(propan-2-yl)-1H-imidazol-2-ylmethyl}prop-2-enamide incorporates several key pharmacophoric elements that are known to contribute to biological activity. The imidazole ring is a common motif in many bioactive molecules, often serving as a hydrogen bond acceptor or donor, which is crucial for binding to biological targets. Additionally, the cyclopropyl group is known for its ability to enhance metabolic stability and binding affinity, making it a valuable feature in drug design.

In recent years, there has been growing interest in the development of novel compounds with imidazole cores due to their wide range of biological activities. These include antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in N-{cyclopropyl5-(propan-2-yl)-1H-imidazol-2-ylmethyl}prop-2-enamide may contribute to its unique pharmacological profile, potentially making it effective against various diseases.

One of the most exciting aspects of this compound is its potential application in the treatment of cancer. Cancer research has seen significant advancements in the development of targeted therapies, and molecules like N-{cyclopropyl5-(propan-2-yl)-1H-imidazol-2-ylmethyl}prop-2-enamide offer new avenues for exploration. The imidazole ring can interact with specific enzymes or receptors involved in cancer cell proliferation, while the cyclopropyl group can enhance the molecule's ability to penetrate the cell membrane. These features make it a promising candidate for further investigation in preclinical studies.

Furthermore, the propan-2-yl substituent in N-{cyclopropyl5-(propan-2-yl)-1H-imidazol-2-ylmethyl}prop-2-enamide may play a critical role in modulating its biological activity. This group can influence the compound's solubility, stability, and interactions with biological targets. By optimizing the position and type of substituents, researchers can fine-tune the pharmacological properties of the molecule, potentially leading to more effective drugs.

Recent studies have also highlighted the importance of computational chemistry in drug discovery. Molecular modeling techniques can be used to predict the binding affinity of N-{cyclopropyl5-(propan-2-yl)-1H-imidazol-2-ylmethyl}prop-2-enamide to various biological targets. These simulations can provide valuable insights into the compound's mechanism of action and help guide further experimental work. By combining experimental data with computational predictions, researchers can accelerate the drug discovery process and identify promising candidates more efficiently.

The synthesis of N-{cyclopropyl5-(propan-2-y l)-1H-imidazol - 2 - ylmethyl} prop - 2 - enamide presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing precision and efficiency. Techniques such as cross-coupling reactions and cyclization strategies are often employed to build the core structure of this compound. Additionally, protecting group strategies are essential to ensure that reactive functional groups are selectively modified during synthesis.

Once synthesized, N-{cyclopropyl5-(propan - 2 - yl) - 1 H - imidaz ol - 2 - ylmethyl } prop - 2 - enamide undergoes rigorous testing to evaluate its biological activity. This includes in vitro assays that measure its interaction with specific enzymes or receptors, as well as in vivo studies that assess its efficacy and safety in animal models. These studies provide crucial data on the compound's potential therapeutic applications and help determine whether it is ready for further development.

The future prospects for N-{cyclopropyl5-(propan - 2 - yl) - 1 H - imidaz ol - 2 - ylmethyl } prop - 2 - enamide are promising. As our understanding of biological mechanisms continues to grow, so does our ability to design molecules that target specific disease pathways. This compound represents an important step forward in this endeavor, offering a new tool for researchers working on cancer and other diseases.

In conclusion, N-{cyclopropyl5-(propan - 2 - yl) - 1 H - imidaz ol - 2 - ylmethyl } prop - 2 - enamide (CAS No. 2411257 -16-) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative drug design strategies, compounds like this one will play an increasingly important role in advancing medical science.